Cas no 913642-89-4 (2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol
• CAS No: 913642-89-4
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 1963238
• PubChem ID: 69108147
• Update Time: 2025-05-19

2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, a-(aminomethyl)-1-methyl-
• 2-amino-1-(1-methylpiperidin-4-yl)ethanol
• 4-Piperidinemethanol, α-(aminomethyl)-1-methyl-
• 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol

• Inchi： 1S/C8H18N2O/c1-10-4-2-7(3-5-10)8(11)6-9/h7-8,11H,2-6,9H2,1H3
• InChI Key： XKWYQBAJTLHQGA-UHFFFAOYSA-N
• SMILES： OC(CN)C1CCN(C)CC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol

Introduction to CAS No. 913642-89-4: 2-Amino-1-(1-Methylpiperidin-4-Yl)Ethan-1-Ol

The compound with CAS No. 913642-89-4, commonly referred to as 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group (-NH2), a hydroxyl group (-OH), and a piperidine ring system. The piperidine moiety, which is a six-membered ring containing one nitrogen atom, contributes to the molecule's versatility and reactivity.

Recent studies have highlighted the potential of 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol in various applications, particularly in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators. The molecule's ability to form hydrogen bonds due to its hydroxyl and amino groups makes it an attractive candidate for drug design, where such interactions are crucial for molecular recognition and binding affinity.

The synthesis of CAS No. 913642-89-4 involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is essential for its application in chiral environments. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of key intermediates in the synthesis pathway.

In terms of physical properties, 2-amino-1-(1-methylpiperidin-4-yl)ethan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 205°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, with findings indicating moderate solubility in polar solvents due to its hydrophilic functional groups. These properties make it suitable for use in various chemical reactions and formulations.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Preclinical studies have demonstrated that formulations incorporating CAS No. 913642-89-4 exhibit improved pharmacokinetic profiles compared to traditional delivery methods.

Furthermore, the environmental impact of 2-amino-1-(1-methylpiperidin-4-Yl)ethan-Ol has been a topic of interest among chemists and ecologists. Recent studies have assessed its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation in aqueous environments. This finding is particularly relevant for industries seeking sustainable chemical solutions that minimize ecological footprint.

In conclusion, CAS No. 913642_89_4 represents a versatile and multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in modern chemical research and development.